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Compound of Interest

Compound Name: 4-Chloro-2-iodoaniline

Cat. No.: B181669 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Chloro-2-iodoaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for 4-Chloro-2-
iodoaniline (CAS No: 63069-48-7). The information is compiled from multiple safety data

sheets to ensure a thorough overview for professionals in research and development.

Adherence to these guidelines is critical for minimizing risks and ensuring a safe laboratory

environment.

Chemical and Physical Properties
4-Chloro-2-iodoaniline is a substituted aniline derivative used as a building block in the

synthesis of pharmaceuticals and other complex organic molecules.[1] It is a light-sensitive

solid.[1][2] All quantitative and key physical data are summarized in Table 1.

Table 1: Physical and Chemical Properties of 4-Chloro-2-iodoaniline
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Property Value Source(s)

CAS Number 63069-48-7 [1][2][3][4][5]

Molecular Formula C₆H₅ClIN [1][3][5]

Molecular Weight 253.47 g/mol [6][7]

Appearance
White to violet, pale brown, or

grey powder/crystals.[1][2][5]
[1][2][5]

Melting Point 39-43 °C [2][6]

Boiling Point 295 °C [2]

Flash Point >109 °C (>228.2 °F) [2][4][7]

Solubility
Soluble in methanol; sparingly

soluble in water.[1][2]
[1][2]

Relative Density ~2 g/cm³ [2]

Hazard Identification and Classification
4-Chloro-2-iodoaniline is classified as a hazardous substance. It is acutely toxic if swallowed,

causes serious eye damage, and irritates the skin and respiratory system.[2][7][8] The Globally

Harmonized System (GHS) classification provides a standardized summary of its hazards.

Table 2: GHS Hazard Classification for 4-Chloro-2-iodoaniline
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Classification Code Description Source(s)

Signal Word Danger [3][7]

Acute Toxicity, Oral H301
Toxic if swallowed.[2]

[3][8]
[2][3][8]

Acute Toxicity, Dermal H311 / H312

Toxic / Harmful in

contact with skin.[9]

[10]

[9][10]

Acute Toxicity,

Inhalation
H331 / H332

Toxic / Harmful if

inhaled.[9][10]
[9][10]

Skin

Corrosion/Irritation
H315

Causes skin irritation.

[3][8]
[3][8]

Serious Eye

Damage/Irritation
H318 / H319

Causes serious eye

damage / irritation.[2]

[3][8]

[2][3][8]

STOT, Single

Exposure
H335

May cause respiratory

irritation.[7]
[7]

STOT, Repeated

Exposure
H373

May cause damage to

organs (Blood)

through prolonged

exposure.[3]

[3]

Aquatic Hazard,

Chronic
H410 / H411

Very toxic / Toxic to

aquatic life with long

lasting effects.[3][9]

[3][9]

Safe Handling and Storage Protocols
Proper handling and storage are essential to prevent exposure and maintain chemical integrity.

Handling
Personnel must handle 4-Chloro-2-iodoaniline in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize dust generation and inhalation.[3][11] Avoid contact
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with skin, eyes, and clothing.[2][3] Do not eat, drink, or smoke in handling areas.[2][3] All

contaminated clothing should be removed immediately and washed before reuse.[3][4] After

handling, wash hands and any exposed skin thoroughly.[2][3][4]

Storage
Store the compound in a tightly closed, original container in a cool, dry, and dark place.[2][3]

The storage area should be well-ventilated and locked.[3][4] Protect from light and moisture.[2]

This material is incompatible with strong oxidizing agents, acids, acid anhydrides, acid

chlorides, and chloroformates.[2][4][11]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following diagram

outlines the recommended workflow for donning and using PPE.
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Figure 1: PPE and Safe Handling Workflow
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Caption: Workflow for preparation, PPE, and handling of 4-Chloro-2-iodoaniline.
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Detailed PPE Specifications
Engineering Controls: Work must be performed in a well-ventilated area, with a local exhaust

or in a chemical fume hood.[3] Safety showers and eyewash stations must be readily

available.[3]

Eye/Face Protection: Wear chemical safety goggles and/or a face shield conforming to

OSHA or EN166 standards.[3][4]

Hand Protection: Wear impervious gloves, such as nitrile rubber.[3]

Skin and Body Protection: Wear a protective lab coat and other suitable protective clothing.

[3][12]

Respiratory Protection: If dust is generated or exposure limits are exceeded, use a NIOSH-

approved dust respirator or self-contained breathing apparatus (SCBA).[3][4]

First-Aid and Emergency Procedures
Immediate action is required in case of exposure. Always show the Safety Data Sheet to

attending medical personnel.[4][9]

Table 3: First-Aid Measures for 4-Chloro-2-iodoaniline Exposure
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Exposure Route Procedure Source(s)

Ingestion

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor.[3][4] Rinse mouth with

water.[3][4][12] Do not induce

vomiting.[2]

[2][3][4][12]

Inhalation

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[4]

[10] If breathing has stopped,

provide artificial respiration.[9]

[11] Seek immediate medical

attention.[9][10]

[4][9][10][11]

Skin Contact

IF ON SKIN: Immediately

remove all contaminated

clothing.[9] Wash the affected

area with plenty of soap and

water.[2][3] Seek medical

advice if irritation occurs or you

feel unwell.[3][4]

[2][3][4][9]

Eye Contact

IF IN EYES: Rinse cautiously

with water for several minutes

(at least 15).[3][4] Remove

contact lenses, if present and

easy to do.[3][4] Continue

rinsing and seek immediate

medical attention.[3][4]

[3][4]

Fire-Fighting and Accidental Release
Table 4: Fire-Fighting and Accidental Release Measures
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Measure Details Source(s)

Suitable Extinguishing Media

Dry chemical, carbon dioxide

(CO₂), water spray, or

chemical foam.[2][3][4]

[2][3][4]

Unsuitable Extinguishing

Media

Avoid solid streams of water

which could scatter the

material.[2]

[2]

Hazardous Combustion

Products

May evolve toxic fumes

including oxides of carbon

(CO, CO₂), nitrogen oxides

(NOx), hydrogen chloride, and

hydrogen iodide.[2][4]

[2][4]

Accidental Release

Evacuate personnel.[3] Avoid

dust formation.[2] Wear

appropriate PPE.[2][3] Sweep

up the material, place it in a

sealed container for disposal,

and do not let the product

enter drains.[3]

[2][3]

Toxicological Summary
The primary toxicological concern is acute toxicity upon ingestion.[2] Prolonged or repeated

exposure may cause damage to the blood.[3]

Table 5: Toxicological Data for 4-Chloro-2-iodoaniline

Metric Value Organism/Route Source(s)

Acute Oral LD50 100 mg/kg Not specified [2]

Transport and Disposal Information
4-Chloro-2-iodoaniline is regulated for transport due to its toxicity.
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Table 6: Transport Information

Regulation Details Source(s)

UN Number UN2811 [2]

Proper Shipping Name
Toxic solid, organic, n.o.s. (4-

Chloro-2-iodoaniline)
[2]

Transport Hazard Class 6.1 (Toxic substances) [2]

Packing Group III [2]

Disposal
Dispose of contents and containers in accordance with all local, state, and federal regulations.

[2][3] Waste should be sent to an approved waste disposal plant.[4][9] Do not allow the

chemical to enter drains, soil, or water sources.[2][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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